Cas no 922711-61-3 (Benzenamine, 5-chloro-2-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]-)

• Product Name: Benzenamine, 5-chloro-2-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]-
• CAS No: 922711-61-3
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• CID: 739735
• PubChem ID: 55036987
• Update Time: 2025-04-19

Benzenamine, 5-chloro-2-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-chloro-2-[[2-(1-methylethyl)-1H-imidazol-1-yl]methyl]-
• 5-chloro-2-[(2-propan-2-ylimidazol-1-yl)methyl]aniline
• SCHEMBL14610431
• 922711-61-3
• AKOS006048206
• 5-Chloro-2-{[2-(propan-2-yl)-1H-imidazol-1-yl]methyl}aniline
• 5-Chloro-2-[(2-isopropyl-1H-imidazol-1-yl)methyl]aniline
• DTXSID20716853

• Inchi： 1S/C13H16ClN3/c1-9(2)13-16-5-6-17(13)8-10-3-4-11(14)7-12(10)15/h3-7,9H,8,15H2,1-2H3
• InChI Key： NQEIZTVEMAGQPY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)N)CN1C=CN=C1C(C)C

Computed Properties

• Exact Mass: 249.1032752g/mol
• Monoisotopic Mass: 249.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 43.8Ų